3-(2-Chloro-4-fluorophenoxy)-1-(diphenylmethyl)azetidine

• Molecular Formula: C22H19ClFNO
• Molecular Weight: 367.8 g/mol
• IUPAC Name: 1-benzhydryl-3-(2-chloro-4-fluorophenoxy)azetidine
• InChI: InChI=1S/C22H19ClFNO/c23-20-13-18(24)11-12-21(20)26-19-14-25(15-19)22(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-13,19,22H,14-15H2
• InChI Key: CTNSWPSBXQDBQN-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(C2=CC=CC=C2)C3=CC=CC=C3)OC4=C(C=C(C=C4)F)Cl

Description

3-(2-Chloro-4-fluorophenoxy)-1-(diphenylmethyl)azetidine is a useful research compound. Its molecular formula is C22H19ClFNO and its molecular weight is 367.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1-(diphenylmethyl)-3-azetidinyl methanesulfonate (363.8 g, 1.15 mol), potassium carbonate (330 g, 2.38 mol) and 2-chloro-4-fluorophenol (140 g, 0.96 mol) in acetonitrile (2.5 L) was heated under reflux for 4.5 hours. The cooled reaction mixture was then concentrated in vacuo and the residue was partitioned between ethyl acetate (1 L) and water (500 mL). The organic layer was separated, dried over sodium sulfate concentrated in vacuo and the residue was triturated with ethyl acetate/pentane/dichloromethane, 90:10:1, to afford the title compound as a white solid in quantitative yield, 350 g. 1H NMR (400 MHz, CDCl3) δ: 3.19 (m, 2H), 3.75 (m, 2H), 4.45 (m, 1H), 4.78 (m, 1H), 6.60 (m, 1H), 6.83 (m, 1H), 7.14 (m, 1H), 7.18-7.50 (m, 10H)

Synthesis routes and methods II

Procedure details